Cas no 80196-04-9 (1-Iodoethyl ethylcarbonate)

• Product Name: 1-Iodoethyl ethylcarbonate
• CAS No: 80196-04-9
• MF: C₅H₉IO₃
• MW: 244.027634382248
• CID: 60193
• PubChem ID: 10377144
• Update Time: 2025-07-19

1-Iodoethyl ethylcarbonate Chemical and Physical Properties

Names and Identifiers

• 1-Iodoethyl ethyl carbonate
• ethyl 1-iodoethyl carbonate
• 1-iodoethyl ethoxyformate
• Carbonic acid ethyl ester 1-iodo-ethyl ester
• Carbonic acid,ethyl 1-iodoethyl ester
• 1-(Ethoxycarbonyloxy)ethyliodide
• DTXSID60438961
• 1-(ethoxycarbonyloxy)ethyl iodide
• 1-Iodoethylethylcarbonate
• 80196-04-9
• CS-0498527
• BDHXJIRTSWHBPR-UHFFFAOYSA-N
• AKOS015963371
• SCHEMBL304485
• 1-Iodoethyl ethylcarbonate

• Inchi： 1S/C5H9IO3/c1-3-8-5(7)9-4(2)6/h4H,3H2,1-2H3
• InChI Key： BDHXJIRTSWHBPR-UHFFFAOYSA-N
• SMILES： IC(C)OC(=O)OCC

Computed Properties

• Exact Mass: 243.96000
• Monoisotopic Mass: 243.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.741
• Boiling Point: 190.4 °C at 760 mmHg
• Flash Point: 190.4 °C at 760 mmHg
• Refractive Index: 1.506
• PSA: 35.53000
• LogP: 1.94050

Additional information on 1-Iodoethyl ethylcarbonate

Professional Introduction to Compound with CAS No. 80196-04-9 and Product Name: 1-Iodoethyl ethylcarbonate

The compound with the CAS number 80196-04-9 and the product name 1-Iodoethyl ethylcarbonate represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both an iodine substituent and an ethyl carbonate moiety makes it a versatile intermediate, facilitating a wide range of chemical transformations that are crucial for the development of novel therapeutic agents.

In recent years, the demand for specialized reagents in pharmaceutical synthesis has surged, driven by the need for more efficient and selective chemical processes. 1-Iodoethyl ethylcarbonate has emerged as a valuable tool in this context, particularly in the construction of complex molecular architectures. Its reactivity allows for the facile introduction of iodine into organic frameworks, which is a critical step in many cross-coupling reactions. These reactions are foundational in the synthesis of biologically active compounds, including small-molecule drugs and agrochemicals.

The compound's utility extends beyond simple functional group transformations. Researchers have leveraged 1-Iodoethyl ethylcarbonate in the development of novel methodologies for constructing carbon-carbon bonds. For instance, its application in palladium-catalyzed cross-coupling reactions has enabled the synthesis of intricate heterocyclic compounds that exhibit promising pharmacological properties. These include molecules with potential antimicrobial, antiviral, and anti-inflammatory activities, underscoring the importance of this compound in drug discovery pipelines.

One of the most compelling aspects of 1-Iodoethyl ethylcarbonate is its role in enabling late-stage functionalization strategies. In modern drug design, the ability to introduce specific functional groups into a molecular scaffold at late stages is highly desirable, as it allows for greater flexibility in optimizing both potency and pharmacokinetic profiles. The iodine atom present in 1-Iodoethyl ethylcarbonate serves as an excellent handle for subsequent transformations via metal-catalyzed reactions, such as Suzuki-Miyaura and Stille couplings. These reactions have been instrumental in generating libraries of diverse compounds for high-throughput screening.

Recent studies have also highlighted the compound's significance in medicinal chemistry through its application in fragment-based drug design. By providing a means to introduce iodine-containing fragments into larger molecules, 1-Iodoethyl ethylcarbonate facilitates the exploration of novel chemical space. This approach has led to the identification of several lead compounds with therapeutic potential, demonstrating the compound's value as a building block in synthetic chemistry.

The synthetic versatility of 1-Iodoethyl ethylcarbonate is further enhanced by its compatibility with a broad spectrum of reaction conditions. It can be easily handled under mild conditions, making it suitable for both small-scale laboratory experiments and large-scale industrial processes. This adaptability has made it a preferred choice for chemists working on complex synthetic challenges across academia and industry.

In addition to its synthetic applications, 1-Iodoethyl ethylcarbonate has found utility in materials science research. The incorporation of iodine into organic materials can modulate their electronic properties, making them suitable for use in optoelectronic devices. For instance, researchers have employed this compound to synthesize conjugated polymers that exhibit high charge carrier mobility, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The future prospects of 1-Iodoethyl ethylcarbonate are promising, with ongoing research exploring new ways to harness its reactivity. Advances in catalytic systems and green chemistry principles are expected to further expand its applications, making it an indispensable tool in both academic research and industrial settings. As our understanding of molecular interactions deepens, compounds like 1-Iodoethyl ethylcarbonate will continue to play a pivotal role in shaping the next generation of pharmaceuticals and advanced materials.